4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline

• IUPAC Name: 1-[4-(4-amino-3-nitrophenyl)imidazol-1-yl]ethanone
• InChI: InChI=1S/C11H10N4O3/c1-7(16)14-5-10(13-6-14)8-2-3-9(12)11(4-8)15(17)18/h2-6H,12H2,1H3
• InChI Key: ZJAHZZOBXSIIIU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C=C(N=C1)C2=CC(=C(C=C2)N)[N+](=O)[O-]
• Molecular Formula: C11H10N4O3
• Molecular Weight: 246.22 g/mol

Description

4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline, also known as AINA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. AINA has been found to possess various biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline is not fully understood. However, studies have suggested that 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline exerts its antitumor effects by inhibiting the activity of certain enzymes and proteins involved in cell proliferation and survival. 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline has been found to possess various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, making it a potential candidate for drug development. 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline has also been found to reduce oxidative stress and inflammation in animal models, indicating its potential for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline has also been found to exhibit low toxicity, making it a safer compound to work with compared to other chemicals. However, 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Further research is needed to fully elucidate the biochemical and physiological effects of 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline.

Future Directions

There are several future directions for research on 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline. One area of research is the development of 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline-based drugs for the treatment of cancer and inflammatory diseases. Another area of research is the elucidation of the mechanism of action of 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline. Further studies are needed to determine the optimal dosage and administration of 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline for therapeutic purposes. Additionally, the potential side effects of 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline need to be thoroughly investigated.

Synthesis Methods

The synthesis of 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline involves the reaction of 4-nitroaniline with acetic anhydride and imidazole in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline in its pure form. The synthesis method of 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit antitumor, anti-inflammatory, and antioxidant properties. 4-(1-acetyl-1H-imidazol-4-yl)-2-nitroaniline has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. It has also been found to reduce inflammation and oxidative stress in animal models, making it a potential candidate for the treatment of inflammatory diseases.